Cas no 146447-08-7 (5-bromo-2-chloro-4-fluorophenyl methyl carbonate)
5-bromo-2-chloro-4-fluorophenyl methyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-chloro-4-fluorophenyl methyl carbonate
- methyl (5-bromo-2-chloro-4-fluorophenyl)carbonate
- 5-Bromo-2-chloro-4-fluorophenylmethylcarbonate
- 146447-08-7
-
- MDL: MFCD28404574
- Inchi: 1S/C8H5BrClFO3/c1-13-8(12)14-7-2-4(9)6(11)3-5(7)10/h2-3H,1H3
- InChI Key: UZBIPTJGVBCMMI-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=C1)OC(=O)OC)Cl)F
Computed Properties
- Exact Mass: 281.90946g/mol
- Monoisotopic Mass: 281.90946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5Ų
5-bromo-2-chloro-4-fluorophenyl methyl carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124250-5g |
5-Bromo-2-chloro-4-fluorophenyl methyl carbonate |
146447-08-7 | 97% | 5g |
719.10 USD | 2021-06-16 | |
| Crysdot LLC | CD12140811-1g |
5-Bromo-2-chloro-4-fluorophenyl methyl carbonate |
146447-08-7 | 95+% | 1g |
$302 | 2024-07-23 |
5-bromo-2-chloro-4-fluorophenyl methyl carbonate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 5-bromo-2-chloro-4-fluorophenyl methyl carbonate
Recent Advances in the Study of 5-Bromo-2-Chloro-4-Fluorophenyl Methyl Carbonate (CAS: 146447-08-7)
The compound 5-bromo-2-chloro-4-fluorophenyl methyl carbonate (CAS: 146447-08-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated aromatic structure, serves as a critical intermediate in the synthesis of various bioactive compounds, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.
One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. Researchers have demonstrated that 5-bromo-2-chloro-4-fluorophenyl methyl carbonate can be efficiently converted into key intermediates for the production of selective kinase inhibitors, which are pivotal in the treatment of cancers and inflammatory diseases. The compound's reactivity and stability under various conditions make it an attractive candidate for scalable synthetic routes.
In addition to its synthetic utility, recent investigations have focused on the mechanistic aspects of its reactions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to elucidate the compound's behavior in different chemical environments. These studies have provided valuable insights into its reactivity patterns, enabling more efficient and selective modifications for downstream applications.
Another area of interest is the potential pharmacological applications of derivatives of 5-bromo-2-chloro-4-fluorophenyl methyl carbonate. Preliminary in vitro studies have shown that certain derivatives exhibit promising biological activities, including antimicrobial and anti-inflammatory effects. These findings open new avenues for the development of therapeutic agents targeting resistant bacterial strains and chronic inflammatory conditions.
Despite these promising developments, challenges remain in optimizing the synthetic protocols and scaling up production. Researchers are actively working on improving the yield and purity of the compound, as well as exploring greener synthetic methods to reduce environmental impact. Collaborative efforts between academia and industry are expected to accelerate progress in this area.
In conclusion, 5-bromo-2-chloro-4-fluorophenyl methyl carbonate (CAS: 146447-08-7) represents a versatile and valuable building block in modern pharmaceutical chemistry. Its applications in drug discovery and development continue to expand, driven by ongoing research and technological advancements. Future studies are likely to uncover even more innovative uses for this compound, further solidifying its importance in the field.
146447-08-7 (5-bromo-2-chloro-4-fluorophenyl methyl carbonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)